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Compound of Interest

Compound Name: Butaprost

CAS No.: 69648-38-0

Cat. No.: B1668087

Get Quote

Introduction

Nur77, also known as NR4A1, is an orphan nuclear receptor that plays a crucial role in various

physiological processes, including apoptosis, inflammation, and metabolism. Its expression is

rapidly induced by a variety of stimuli as an immediate early gene. Butaprost, a selective

prostaglandin E2 (PGE2) receptor 2 (EP2) agonist, has been identified as an effective inducer

of Nur77 mRNA expression in specific cell types.[1][2][3] These application notes provide a

comprehensive overview of the signaling pathways, experimental protocols, and quantitative

data related to the use of butaprost for inducing Nur77 expression.

Mechanism of Action

Butaprost stimulates the EP2 receptor, a G-protein coupled receptor. While EP2 receptors are

classically known to couple to Gαs proteins to activate adenylate cyclase and increase

intracellular cAMP levels, the induction of Nur77 by butaprost has been shown to occur

through a non-classical pathway involving Protein Kinase C (PKC).[1] This finding is significant

as it demonstrates a link between EP2 receptor stimulation and PKC activation.[1][3] The
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induction of Nur77 mRNA by butaprost does not require new protein synthesis, indicating it is

a primary response gene to this stimulus.[1]

Data Summary

The induction of Nur77 mRNA by butaprost is both time- and dose-dependent.[1][2] The

following table summarizes the quantitative data from studies using human embryonic kidney

(HEK) 293/EBNA cells stably expressing the human EP2 receptor (hEP2-HEK293/EBNA).
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Parameter Cell Type
Butaprost
Concentrati
on

Treatment
Time

Fold
Induction of
Nur77
mRNA

Reference

Efficacy

hEP2-

HEK293/EBN

A

1-100 nM 0.5 - 24 hours ~5-fold [1][2][3]

Dose-

Response

hEP2-

HEK293/EBN

A

1 nM - 100

nM
6 hours

Dose-

dependent

increase

[1]

Time Course

hEP2-

HEK293/EBN

A

100 nM (10⁻⁷

M)
0.5 - 24 hours

Peak at 1

hour,

declining to

near basal

levels by 24

hours

[1]

Cell-Type

Specificity

Human

Trabecular

Meshwork

(TM) Cells

Not specified Not specified
Upregulation

observed
[1]

Cell-Type

Specificity

Human

Ciliary

Smooth

Muscle (SM)

Cells

Not specified Not specified
Slight

upregulation
[1]

Cell-Type

Specificity

Immortalized

Mouse

Cementoblast

ic Cells (OC-

CM)

Not specified Not specified
No significant

effect
[4]

Experimental Protocols
Protocol 1: In Vitro Induction of Nur77 mRNA by Butaprost in hEP2-HEK293/EBNA Cells
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This protocol describes the methodology for treating cultured hEP2-HEK293/EBNA cells with

butaprost to induce Nur77 mRNA expression, followed by quantification using Northern Blot

analysis or RT-qPCR.

Materials:

hEP2-HEK293/EBNA cells

Cell culture medium (e.g., DMEM with 10% FBS)

Butaprost

Phosphate-Buffered Saline (PBS)

RNA extraction kit

Reagents for Northern Blotting or RT-qPCR

Actinomycin D (for transcription inhibition control)

Cycloheximide (for protein synthesis inhibition control)

Procedure:

Cell Culture: Culture hEP2-HEK293/EBNA cells in appropriate medium until they reach 80-

90% confluency.

Serum Starvation (Optional): To reduce basal expression levels, serum-starve the cells for

12-24 hours prior to treatment.

Butaprost Treatment:

For Dose-Response Analysis: Treat cells with varying concentrations of butaprost (e.g.,

10⁻⁹ M to 10⁻⁷ M) for a fixed time, such as 6 hours.[1]

For Time-Course Analysis: Treat cells with a fixed concentration of butaprost (e.g., 10⁻⁷

M) for different durations (e.g., 0.5, 1, 3, 6, 12, 24 hours).[1]
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Include a vehicle-treated control group (e.g., DMSO or ethanol, depending on the

butaprost solvent).

(Optional) Inhibitor Pre-treatment: To investigate signaling pathways, pre-treat cells with

specific inhibitors for 30 minutes before adding butaprost.[1]

PKC inhibitor (e.g., GF109203X, 2.5 μM)

Transcription inhibitor (Actinomycin D, 10 μg/ml)

Protein synthesis inhibitor (Cycloheximide, 10 μg/ml)

Cell Lysis and RNA Extraction: After treatment, wash the cells with ice-cold PBS and lyse

them. Extract total RNA using a commercial kit according to the manufacturer's instructions.

Quantification of Nur77 mRNA:

Northern Blot Analysis: Separate RNA by gel electrophoresis, transfer to a membrane, and

hybridize with a labeled probe specific for Nur77. Use an 18S rRNA probe as a loading

control.[1]

RT-qPCR: Convert RNA to cDNA and perform real-time quantitative PCR using primers

specific for Nur77. Normalize expression to a stable housekeeping gene (e.g., GAPDH,

18S).
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Click to download full resolution via product page

Caption: Butaprost induces Nur77 mRNA via a non-classical EP2 receptor-PKC pathway.

Experimental Workflow
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Caption: Workflow for measuring butaprost-induced Nur77 mRNA expression in vitro.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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